2-Amino-2-methyl-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride
Overview
Description
The compound “2-Amino-2-methyl-1-{4-[(3-methyl-1-piperidinyl)carbonyl]-1-piperidinyl}-1-pentanone hydrochloride (1:1)” has a molecular formula of C18H34ClN3O2. Its average mass is 359.935 Da and its monoisotopic mass is 359.233948 Da .
Molecular Structure Analysis
Detailed molecular structure analysis is not available in the sources I found .Chemical Reactions Analysis
Information on the chemical reactions involving this compound is not available .Scientific Research Applications
1. Crystal Polymorphism in Local Anaesthetic Drugs
- Overview : 2-Amino-2-methyl-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride has been studied for its crystal polymorphism, particularly in the context of local anaesthetic drugs. Research has focused on understanding its thermal stability and crystal forms, which are crucial for pharmaceutical applications (Schmidt, 2005).
2. Neuropharmacological Effects
- Overview : Studies have explored the neuropharmacological effects of compounds structurally similar to 2-Amino-2-methyl-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride. These include investigations into cognitive enhancement and potential applications in treating cognitive deficits (Fontana et al., 1997).
3. Carbon Dioxide Capture
- Overview : The compound has relevance in the field of carbon capture, where its stability and efficiency in capturing CO2 have been studied. This is crucial in the context of environmental sustainability and reducing greenhouse gas emissions (Bougie & Iliuta, 2014).
4. Chemical Synthesis and Reactions
- Overview : Research has been conducted on the chemical synthesis and reactions involving 2-Amino-2-methyl-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride, particularly focusing on its behavior in various chemical reactions and potential applications in the synthesis of other compounds (Sanchez & Parcell, 1990).
5. Pharmacological Characterization
- Overview : There is significant interest in the pharmacological characterization of compounds similar to 2-Amino-2-methyl-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride, particularly in understanding their binding affinities and receptor activities. This research is key to developing new drugs and understanding their mechanisms of action (Grimwood et al., 2011).
6. Corrosion Inhibition
- Overview : The role of 2-Amino-2-methyl-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride in inhibiting corrosion, particularly in the context of steel and CO2 environments, has been a subject of investigation. This research is relevant to industrial applications, especially in carbon capture and storage systems (Xiang et al., 2019).
properties
IUPAC Name |
2-amino-2-methyl-1-(3-methylpiperidin-1-yl)propan-1-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.ClH/c1-8-5-4-6-12(7-8)9(13)10(2,3)11;/h8H,4-7,11H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTAZWBFAZLARCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)C(C)(C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-2-methyl-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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